2-(2-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-(3-morpholin-4-ylpropyl)acetamide
• InChI: InChI=1S/C16H24N2O3/c1-20-15-6-3-2-5-14(15)13-16(19)17-7-4-8-18-9-11-21-12-10-18/h2-3,5-6H,4,7-13H2,1H3,(H,17,19)
• InChI Key: NIOGYQHWHVNCJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NCCCN2CCOCC2
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

2-(2-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]acetamide, also known as UMB 425, is a novel chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds called benzamides, which are known to have various biological activities.

Mechanism of Action

The exact mechanism of action of 2-(2-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]acetamide 425 is not yet fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability. 2-(2-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]acetamide 425 is thought to enhance the activity of GABA receptors, which leads to a decrease in neuronal excitability and a reduction in pain and inflammation.
Biochemical and Physiological Effects:
2-(2-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]acetamide 425 has been shown to have various biochemical and physiological effects. It has been found to reduce pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to have anticonvulsant effects in animal models of epilepsy. In addition, 2-(2-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]acetamide 425 has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-(2-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]acetamide 425 has several advantages for lab experiments. It is a relatively simple compound to synthesize and purify. It has also been extensively studied for its potential therapeutic applications, which makes it a promising compound for further research. However, one limitation of 2-(2-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]acetamide 425 is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-(2-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]acetamide 425. One direction is to further elucidate its mechanism of action and its effects on the GABAergic system. Another direction is to study its potential use in the treatment of other neurological disorders such as multiple sclerosis and neuropathic pain. Additionally, research could focus on developing more soluble derivatives of 2-(2-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]acetamide 425 for improved in vivo administration.

Synthesis Methods

The synthesis of 2-(2-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]acetamide 425 involves the reaction of 2-methoxyphenylacetic acid with 3-(4-morpholinyl)propylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in anhydrous conditions and the product is purified by column chromatography. The yield of the synthesis is around 50%.

Scientific Research Applications

2-(2-methoxyphenyl)-N-[3-(4-morpholinyl)propyl]acetamide 425 has been studied extensively for its potential therapeutic applications. It has been found to have analgesic, anti-inflammatory, and anticonvulsant activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.